3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid

• Molecular Formula: C25H20N2O6S
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 2-methyl-3-[5-[(Z)-[3-[2-(2-methylanilino)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C25H20N2O6S/c1-14-6-3-4-9-19(14)26-22(28)13-27-23(29)21(34-25(27)32)12-16-10-11-20(33-16)17-7-5-8-18(15(17)2)24(30)31/h3-12H,13H2,1-2H3,(H,26,28)(H,30,31)/b21-12-
• InChI Key: XKEMPQBPYKYLIS-MTJSOVHGSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C/C3=CC=C(O3)C4=C(C(=CC=C4)C(=O)O)C)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=C(C(=CC=C4)C(=O)O)C)SC2=O

Description

3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid is a chemical compound with the molecular formula C30H27N3O6S. It is a member of the thiazolidinedione family of compounds and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid is not fully understood. However, it is believed to exert its effects through the modulation of various cellular signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, and has been investigated for its potential use in the treatment of various cancers. It has also been shown to have anti-inflammatory properties, and has been investigated for its potential use in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid in lab experiments include its potential anti-inflammatory and anti-cancer properties, as well as its ability to modulate various cellular signaling pathways. However, its limitations include the need for further research to fully understand its mechanism of action, as well as its potential toxicity and side effects.

Future Directions

There are many potential future directions for research involving 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid. These include further investigation of its potential anti-cancer and anti-inflammatory properties, as well as its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity and side effects.

Synthesis Methods

The synthesis of 3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid can be achieved through a multi-step process involving the reaction of various starting materials. One such method involves the reaction of 2-methylbenzoic acid with 2,4-thiazolidinedione, followed by the reaction of the resulting product with 2-toluidine and furfural.

Scientific Research Applications

3-[5-({2,4-Dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]-2-methylbenzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to have potential anti-inflammatory and anti-cancer properties, and has been investigated for its potential use in the treatment of various diseases.